molecular formula C12H14N2O B7472577 N-[4-(cyanomethyl)phenyl]-2-methylpropanamide

N-[4-(cyanomethyl)phenyl]-2-methylpropanamide

Cat. No. B7472577
M. Wt: 202.25 g/mol
InChI Key: HXLQYUYNDXGUSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[4-(cyanomethyl)phenyl]-2-methylpropanamide, also known as CP 47,497, is a synthetic cannabinoid that was first synthesized in 1995. It is a potent agonist of the cannabinoid receptors, CB1 and CB2, and has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

N-[4-(cyanomethyl)phenyl]-2-methylpropanamide 47,497 has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic effects in animal models of pain, and has also been investigated for its potential use in the treatment of neurological disorders such as multiple sclerosis and epilepsy. In addition, N-[4-(cyanomethyl)phenyl]-2-methylpropanamide 47,497 has been studied for its potential use in the treatment of cancer, as it has been shown to have anti-tumor effects in vitro.

Mechanism of Action

N-[4-(cyanomethyl)phenyl]-2-methylpropanamide 47,497 is a potent agonist of the cannabinoid receptors, CB1 and CB2. It binds to these receptors with high affinity, leading to the activation of downstream signaling pathways. The activation of CB1 receptors in the brain leads to the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood, appetite, and pain perception. The activation of CB2 receptors in immune cells leads to the suppression of inflammatory responses.
Biochemical and Physiological Effects
N-[4-(cyanomethyl)phenyl]-2-methylpropanamide 47,497 has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, leading to feelings of euphoria and pleasure. It has also been shown to have analgesic effects, reducing pain perception in animal models of pain. In addition, N-[4-(cyanomethyl)phenyl]-2-methylpropanamide 47,497 has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in immune cells.

Advantages and Limitations for Lab Experiments

N-[4-(cyanomethyl)phenyl]-2-methylpropanamide 47,497 has several advantages for use in lab experiments. It is a potent agonist of the cannabinoid receptors, making it useful for studying the effects of cannabinoid receptor activation on various physiological processes. It is also relatively stable and easy to synthesize, making it a useful tool for researchers. However, N-[4-(cyanomethyl)phenyl]-2-methylpropanamide 47,497 has several limitations. It has a short half-life in vivo, making it difficult to study its long-term effects. In addition, it has been shown to have off-target effects on other receptors, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on N-[4-(cyanomethyl)phenyl]-2-methylpropanamide 47,497. One area of research is the development of more selective agonists of the cannabinoid receptors, which could reduce the off-target effects of N-[4-(cyanomethyl)phenyl]-2-methylpropanamide 47,497. Another area of research is the investigation of the long-term effects of N-[4-(cyanomethyl)phenyl]-2-methylpropanamide 47,497 on various physiological processes, including the potential for addiction and tolerance. Finally, N-[4-(cyanomethyl)phenyl]-2-methylpropanamide 47,497 could be investigated for its potential use in the treatment of various diseases, including pain, inflammation, and cancer.
Conclusion
N-[4-(cyanomethyl)phenyl]-2-methylpropanamide 47,497 is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. It is a potent agonist of the cannabinoid receptors, CB1 and CB2, and has been shown to have analgesic, anti-inflammatory, and anti-tumor effects. While N-[4-(cyanomethyl)phenyl]-2-methylpropanamide 47,497 has several advantages for use in lab experiments, it also has several limitations, including its short half-life and off-target effects. Future research on N-[4-(cyanomethyl)phenyl]-2-methylpropanamide 47,497 could lead to the development of more selective agonists of the cannabinoid receptors, as well as the investigation of its long-term effects and potential therapeutic applications.

Synthesis Methods

N-[4-(cyanomethyl)phenyl]-2-methylpropanamide 47,497 is synthesized through a multi-step process that involves the reaction of 2-methylpropanoic acid with 4-cyanobenzyl bromide in the presence of a base to form the intermediate, 4-cyanobenzyl 2-methylpropanoate. This intermediate is then reacted with methylamine and lithium aluminum hydride to form N-[4-(cyanomethyl)phenyl]-2-methylpropanamide 47,497.

properties

IUPAC Name

N-[4-(cyanomethyl)phenyl]-2-methylpropanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14N2O/c1-9(2)12(15)14-11-5-3-10(4-6-11)7-8-13/h3-6,9H,7H2,1-2H3,(H,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HXLQYUYNDXGUSK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(=O)NC1=CC=C(C=C1)CC#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

202.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[4-(cyanomethyl)phenyl]-2-methylpropanamide

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